3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C24H27N3O2S2
• Molecular Weight: 453.6 g/mol
• IUPAC Name: (5Z)-3-butyl-2-(2,4-dimethylphenyl)imino-5-(5-methoxy-3-methyl-1,3-benzothiazol-2-ylidene)-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H27N3O2S2/c1-6-7-12-27-22(28)21(31-24(27)25-18-10-8-15(2)13-16(18)3)23-26(4)19-14-17(29-5)9-11-20(19)30-23/h8-11,13-14H,6-7,12H2,1-5H3/b23-21-,25-24?
• InChI Key: MLQMYLNNZQRAJS-SEYIQKDNSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/2\N(C3=C(S2)C=CC(=C3)OC)C)/SC1=NC4=C(C=C(C=C4)C)C
• SMILES: CCCCN1C(=O)C(=C2N(C3=C(S2)C=CC(=C3)OC)C)SC1=NC4=C(C=C(C=C4)C)C

Description

3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazolidinone derivative that exhibits a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one is not fully understood. However, several studies have suggested that it may act by inhibiting various enzymes and signaling pathways involved in the growth and proliferation of cancer cells. It has also been suggested to act by modulating the immune response and reducing inflammation.
Biochemical and Physiological Effects:
This compound has been reported to exhibit several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to inhibit the activity of various enzymes involved in the biosynthesis of inflammatory mediators, leading to reduced inflammation. Additionally, it has been reported to exhibit antibacterial and antifungal activity by disrupting the cell membrane and inhibiting protein synthesis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one in lab experiments is its wide range of biological activities. It can be used to study the mechanisms of action of various enzymes and signaling pathways involved in cancer growth and proliferation, as well as the immune response and inflammation. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for the research on 3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one. One potential direction is the development of more potent and selective derivatives of this compound for use in cancer therapy. Another direction is the investigation of its potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential toxicity in vivo.

Synthesis Methods

The synthesis of 3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one has been reported in several studies. One of the commonly used methods involves the reaction of 2-aminothiophenol, 2,4-dimethylbenzaldehyde, and 5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-one in the presence of butyl isocyanate and acetic acid. The reaction mixture is then refluxed for several hours to obtain the desired product in good yield.

Scientific Research Applications

3-butyl-2-[(2,4-dimethylphenyl)imino]-5-(5-methoxy-3-methyl-1,3-benzothiazol-2(3H)-ylidene)-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various fields. In the field of medicine, it has been shown to exhibit antimicrobial activity against various bacterial and fungal strains. It has also been found to possess anticancer activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been reported to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis.